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Compound of Interest

Compound Name: Arsenous acid
CAS No.: 13464-58-9
Cat. No.: B1216624
Get Quote
. J

The proper disposal of arsenous acid and other arsenic-containing compounds is critical for
ensuring laboratory safety and environmental protection. Arsenous acid is highly toxic and a
known carcinogen, necessitating strict adherence to established protocols for its handling and
disposal.[1][2] This guide provides detailed, step-by-step procedures for researchers, scientists,
and drug development professionals to manage arsenous acid waste safely and in
compliance with regulations.

Immediate Safety and Handling Protocols

Before beginning any work that will generate arsenous acid waste, it is essential to establish a
safe working environment.

» Designated Area: All manipulations involving arsenous acid must be conducted in a
designated area, clearly labeled with hazard warnings such as "Carcinogen in Use Area".[1]

[3]

» Engineering Controls: All work that could generate dust, vapors, or aerosols must be
performed within a properly functioning chemical fume hood or glove box to minimize
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inhalation exposure.[1][3] The laboratory must be equipped with an operational eyewash
station and safety shower.[1]

o Personal Protective Equipment (PPE): The minimum required PPE includes a laboratory
coat, safety glasses with side shields (or chemical splash goggles), and nitrile gloves.[2] For
procedures with a higher risk of generating aerosols, a face shield and appropriate
respiratory protection may be necessary.[2] Always inspect PPE for integrity before use.[1]

e Hygiene Practices: Avoid skin and eye contact with arsenous acid.[3] Do not eat, drink, or
smoke in the laboratory.[1] Wash hands, face, and forearms frequently, especially after
handling the material and before leaving the lab.[1][3]

Step-by-Step Waste Disposal Procedure

Drain disposal of arsenous acid or any arsenic-contaminated waste is strictly forbidden.[1] All
materials contaminated with arsenic must be treated as hazardous waste.

o Waste Collection:

o Collect all arsenous acid waste, including solutions, contaminated disposable materials
(e.g., gloves, absorbent paper), and rinse water from cleaning non-disposable equipment,
in a dedicated, sealable, and chemically compatible container, such as a brown glass
bottle.[1]

o Keep the waste container securely closed at all times except when adding waste.[3]
o Waste Labeling:
o As soon as waste is added, label the container clearly.[3]

o The label must include "Hazardous Waste," the full chemical name ("Arsenous Acid"),
and a "Cancer Hazard" warning.[2][3]

o Waste Storage:

o Store the sealed hazardous waste container in a designated, secure secondary
containment unit.[1][3]
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o The storage area should be cool, dry, and well-ventilated, away from incompatible

materials like strong acids, which can generate highly toxic arsine gas.[2]

e Arranging for Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[1][4]

o Complete any required chemical waste pickup request forms.[1]

Regulatory and Classification Data

Arsenic-containing wastes are regulated at a federal level. Understanding these classifications

Is crucial for compliance.

Parameter Value / Classification Regulation /| Method
EPA Hazardous Waste D004 Resource Conservation and
Number Recovery Act (RCRA)[2]
o o Toxicity Characteristic
Toxicity Characteristic )
5.0 mg/L Leaching Procedure (TCLP)[2]

Regulatory Level

[5]

Reportable Quantity (RQ)

Varies by specific arsenic

compound

Comprehensive Environmental
Response, Compensation, and
Liability Act (CERCLA)

DOT Hazard Class (for

transport)

Varies (e.g., Class 6.1,

Poisonous Materials)

U.S. Department of
Transportation (DOT)

Experimental Protocol: Spill Decontamination

In the event of an arsenous acid spill, immediate and proper cleanup is critical to prevent

exposure and contamination.

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[6]
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Report: Notify your laboratory supervisor and EHS department of the spill.[1]

Don PPE: Before re-entering the area, don appropriate PPE, including a lab coat, gloves,
safety goggles, and, if significant dust is present, respiratory protection.[7]

Contain and Clean:

o For powders: Do NOT dry sweep, as this can create airborne dust.[7] Carefully collect the
material using wet wiping methods or a HEPA-filtered vacuum.[4]

o For liquids: Absorb the spill with sand or another non-combustible absorbent material.[8]

Collect Waste: Place all cleanup materials (absorbent, contaminated wipes, etc.) into a
sealable polyethylene bag or container.[4]

Label and Dispose: Label the container as "Hazardous Waste" containing arsenous acid
and arrange for disposal according to the procedures outlined above.[4]

Decontaminate Area: Once the bulk of the spill is removed, thoroughly wash the spill area.[6]
Collect the rinse water as hazardous waste.[1] All non-disposable equipment used for
cleanup must be decontaminated, with the rinse water also collected for disposal.[1]
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of arsenous acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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